Cas no 49742-56-5 (Methyl 4'-Methylbiphenyl-4-carboxylate)
49742-56-5 structure
Product Name:Methyl 4'-Methylbiphenyl-4-carboxylate
CAS No:49742-56-5
MF:C15H14O2
MW:226.270464420319
MDL:MFCD05979484
CID:55767
PubChem ID:170805
Update Time:2025-04-18
Methyl 4'-Methylbiphenyl-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4'-methyl[1,1'-biphenyl]-4-carboxylate
- Methyl 4'-methylbiphenyl-4-carboxylate
- [1,1'-BIPHENYL]-4-CARBOXYLIC ACID,4'-METHYL-,METHYL ESTER
- 4'-Methyl-biphenyl-4-carboxylic acid methyl ester
- methyl 4-(4-methylphenyl)benzoate
- 4'-methyl-4-biphenylcarboxylic acid methyl ester
- 4'-methyl-4-methoxycarbonylbiphenyl
- AMTDA027
- methyl 4'-methyl-[1,1'-biphenyl]-4-carboxylate
- AKOS002679543
- Methyl 4'-methyl(1,1'-biphenyl)-4-carboxylate
- 49742-56-5
- NS00031951
- Methyl4'-methylbiphenyl-4-carboxylate
- [1,1'-Biphenyl]-4-carboxylic acid, 4'-methyl-, methyl ester
- Methyl 4'-methyl-(1,1'-biphenyl)-4-carboxylate
- AS-2071
- BB 0222622
- DTXSID1068512
- CS-0315914
- EINECS 256-454-7
- SCHEMBL2275652
- (1,1'-Biphenyl)-4-carboxylic acid, 4'-methyl-, methyl ester
- A923624
- MFCD05979484
- NSUWJKRQGXBISO-UHFFFAOYSA-N
- DTXCID3040728
- Methyl 4'-Methylbiphenyl-4-carboxylate
-
- MDL: MFCD05979484
- Inchi: 1S/C15H14O2/c1-11-3-5-12(6-4-11)13-7-9-14(10-8-13)15(16)17-2/h3-10H,1-2H3
- InChI Key: NSUWJKRQGXBISO-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 226.09900
- Monoisotopic Mass: 226.09938
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.083
- Boiling Point: 350.0±21.0 °C at 760 mmHg
- Flash Point: 158.2±6.8 °C
- Refractive Index: 1.558
- PSA: 26.30000
- LogP: 3.44860
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Methyl 4'-Methylbiphenyl-4-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Safety Instruction: H303+H313+H333
- TSCA:Yes
- Storage Condition:Store at room temperature
Methyl 4'-Methylbiphenyl-4-carboxylate Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 4'-Methylbiphenyl-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019138571-5g |
Methyl 4'-methyl[1,1'-biphenyl]-4-carboxylate |
49742-56-5 | 95% | 5g |
$400.00 | 2023-09-01 | |
| AK Scientific | AMTDA027-250mg |
4'-Methyl-biphenyl-4-carboxylic acid methyl ester |
49742-56-5 | 97% | 250mg |
$27 | 2025-02-18 | |
| AK Scientific | AMTDA027-1g |
4'-Methyl-biphenyl-4-carboxylic acid methyl ester |
49742-56-5 | 97% | 1g |
$72 | 2025-02-18 | |
| AK Scientific | AMTDA027-5g |
4'-Methyl-biphenyl-4-carboxylic acid methyl ester |
49742-56-5 | 97% | 5g |
$212 | 2025-02-18 | |
| abcr | AB264352-1 g |
Methyl 4'-methylbiphenyl-4-carboxylate, 95%; . |
49742-56-5 | 95% | 1g |
€152.70 | 2022-05-20 | |
| abcr | AB264352-5 g |
Methyl 4'-methylbiphenyl-4-carboxylate, 95%; . |
49742-56-5 | 95% | 5g |
€364.10 | 2022-05-20 | |
| TRC | M316735-100mg |
Methyl 4'-Methylbiphenyl-4-carboxylate |
49742-56-5 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M316735-500mg |
Methyl 4'-Methylbiphenyl-4-carboxylate |
49742-56-5 | 500mg |
$110.00 | 2023-05-17 | ||
| TRC | M316735-1g |
Methyl 4'-Methylbiphenyl-4-carboxylate |
49742-56-5 | 1g |
$ 145.00 | 2022-06-04 | ||
| TRC | M316735-1000mg |
Methyl 4'-Methylbiphenyl-4-carboxylate |
49742-56-5 | 1g |
$178.00 | 2023-05-17 |
Methyl 4'-Methylbiphenyl-4-carboxylate Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
49742-56-5 (Methyl 4'-Methylbiphenyl-4-carboxylate) Related Products
- 223126-96-3([1,1'-Biphenyl]-4-carboxylicacid, 3'-(hydroxymethyl)-, methyl ester)
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- 792-74-5(Dimethyl biphenyl-4,4'-dicarboxylate)
- 1751-97-9(Dimethyl biphenyl-3,3'-dicarboxylate)
- 281234-49-9(4-3-(Methoxycarbonyl)phenylbenzaldehyde)
- 21991-00-4([1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester)
- 70916-89-1(4'-Formylbiphenyl-4-carboxylic Acid Methyl Ester)
- 720-75-2(Methyl 4-biphenylcarboxylate)
- 221021-36-9(3'-Formylbiphenyl-4-carboxylic Acid Methyl Ester)
- 89900-94-7(Methyl 3’-Methyl-1,1’-biphenyl-4-carboxylate)
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